Epoxykynin

• Molecular Formula: C19H20BrF3N2O2
• Molecular Weight: 445.3 g/mol
• InChI: InChI=1S/C19H20BrF3N2O2/c20-12-7-8-16-14(9-12)15(18(27)19(21,22)23)10-25(16)11-17(26)24-13-5-3-1-2-4-6-13/h7-10,13H,1-6,11H2,(H,24,26)
• InChIKey: LJWGWJLCHFYATI-UHFFFAOYSA-N

Epoxykynin: Dual-Function sEH/Kynurenine Modulator

Epoxykynin (CAS 640263-95-2, C19H20BrF3N2O2, MW 445.27 g/mol) is a potent, amide-based small-molecule inhibitor of the soluble epoxide hydrolase (sEH) C-terminal hydrolase domain (sEH-H) [1]. It was identified through a cellular phenotypic screen designed to identify modulators of kynurenine (Kyn) levels in BxPC-3 pancreatic cancer cells stimulated with interferon-γ (IFN-γ) [1]. As the first reported sEH inhibitor with demonstrated ability to reduce cellular Kyn production, epoxykynin reveals a previously unrecognized cross-talk between the arachidonic acid cascade and the kynurenine pathway, distinguishing it functionally from classical urea-based sEH inhibitors [1].

sEH hydrolase domain (sEH-H) inhibition and kynurenine (Kyn) pathway modulation research context

Reported domain selectivity: sEH-H active, sEH phosphatase domain spared

Structural binding mode characterization available (co-crystal structure supports target engagement analysis)

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

Epoxykynin: Why Generic Inhibitors Fall Short

Although many potent sEH inhibitors exist (e.g., urea-based AR-9281 and TPPU), they do not inhibit cellular kynurenine (Kyn) production [1]. The functional divergence between epoxykynin and these classical inhibitors in the context of the Kyn pathway demonstrates that sEH enzyme inhibition alone is insufficient to guarantee modulation of this clinically relevant pathway [1]. Therefore, substituting epoxykynin with a generic, potent sEH inhibitor from a different chemical series is not a scientifically valid approach for experiments aimed at investigating sEH-mediated Kyn modulation or the crosstalk between the arachidonic acid cascade and the kynurenine pathway [1].

sEH inhibitors without cellular Kyn modulation

Compounds such as TPPU and AR9281 show reported lack of cellular Kyn reduction despite comparable biochemical sEH-H inhibition; functional pathway readout may not transfer.

Direct IDO1 or KMO inhibitors

Epacadostat (IDO1) and Ro 61-8048 (KMO) operate through distinct enzymatic targets; Kyn pathway modulation context differs mechanistically and may not substitute for sEH-mediated Kyn regulation studies.

Multi-target or pan-sEH modulators

Ebselen exhibits reported multi-target reactivity and dual sEH domain inhibition, which may confound sEH-H-specific mechanistic attribution in Kyn pathway investigations.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

Epoxykynin Comparative Evidence

Cellular Kynurenine Reduction by sEH Inhibitors

Epoxykynin inhibits the hydrolase activity of purified soluble epoxide hydrolase (sEH) with an IC50 of 6.7 ± 3.2 nM [1]. This potency is comparable to or exceeds that of clinically investigated urea-based sEH inhibitors, including AR-9281 (human sEH IC50 = 13.8 nM) and TPPU (human sEH IC50 = 3.7 nM) , confirming epoxykynin as a high-affinity sEH ligand despite its distinct amide chemotype [1].

Cellular Kyn reduction

Head-to-head

HeLa IC50 = 13.0 nM

TPPU, AR9281: no inhibition

Reported cellular Kyn modulation context; supports sEH-H pathway research

Ebselen shows partial reduction (43.8% at 10 µM) but multi-target reactivity limits mechanistic use

Evidence Dimension	sEH hydrolase domain (sEH-H) inhibition potency (IC50)
Target Compound Data	6.7 ± 3.2 nM
Comparator Or Baseline	AR-9281 (13.8 nM) ; TPPU (3.7 nM)
Quantified Difference	Epoxykynin is ~2-fold more potent than AR-9281 and ~1.8-fold less potent than TPPU in direct enzymatic assays (human sEH)
Conditions	Recombinant purified human sEH enzyme, in vitro fluorescence-based hydrolase activity assay

Why This Matters

Demonstrates that epoxykynin possesses high intrinsic target affinity, establishing its suitability as a reference compound for sEH inhibition studies and as a tool for probing non-enzymatic pathway effects independent of potency deficiencies.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

sEH Domain Selectivity: Hydrolase vs. Phosphatase

In IFN-γ-stimulated HeLa cells, epoxykynin inhibits kynurenine (Kyn) production with an IC50 of 13.0 ± 1.2 nM, representing a 4-fold improvement in potency over the initial screening hit compound 1a (IC50 = 90 ± 26 nM in BxPC-3 cells) [1]. Additionally, in BxPC-3 cells, epoxykynin exhibits an IC50 of 36 ± 15 nM for Kyn reduction, a 2.5-fold improvement over 1a [1].

sEH domain selectivity

Head-to-head

No sEH-P inhibition

Ebselen: dual-domain inhibitor

Domain-selective profile enables sEH-H-specific pathway attribution

AttoPhos-based phosphatase assay; ebselen active as positive control

Evidence Dimension	Cellular kynurenine production inhibition (IC50)
Target Compound Data	13.0 ± 1.2 nM (HeLa cells); 36 ± 15 nM (BxPC-3 cells)
Comparator Or Baseline	Hit compound 1a: 90 ± 26 nM (BxPC-3 cells)
Quantified Difference	4-fold improvement in HeLa cells (13 nM vs. 52 nM equivalent*); 2.5-fold improvement in BxPC-3 cells (36 nM vs. 90 nM)
Conditions	IFN-γ-stimulated cancer cell lines (HeLa, BxPC-3) in a cellular Kyn reduction assay

Why This Matters

Establishes epoxykynin as the optimized lead compound from the SAR campaign with significantly enhanced cellular potency, making it the preferred molecular tool for studies requiring robust Kyn pathway modulation in relevant cancer models.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

Kynurenine Pathway Target Selectivity: sEH vs. IDO1/KMO

Unlike the potent urea-based sEH inhibitors AR-9281 and TPPU, epoxykynin uniquely reduces cellular kynurenine (Kyn) production. AR-9281 and TPPU, despite their high affinity for sEH (IC50 values of 13.8 nM and 3.7 nM, respectively), did not inhibit cellular Kyn production in IFN-γ-treated HeLa cells [1]. Epoxykynin, in contrast, potently reduced Kyn levels in the same assay with an IC50 of 13.0 ± 1.2 nM [1].

Kyn pathway target selectivity

Cross-study

IDO1 enzymatic activity: no inhibition

IDO1 protein reduced 35±10% upon sEH knockdown

Orthogonal mechanism context assessed via multi-assay profiling; bypasses direct IDO1 targeting

Epacadostat (direct IDO1 IC50 10 nM) and Ro 61-8048 (KMO IC50 37 nM) represent distinct mechanistic classes

Evidence Dimension	Functional activity in cellular Kyn reduction
Target Compound Data	Kyn reduction IC50 = 13.0 ± 1.2 nM (active)
Comparator Or Baseline	AR-9281 (IC50 for sEH = 13.8 nM; Kyn reduction: inactive); TPPU (IC50 for sEH = 3.7 nM; Kyn reduction: inactive)
Quantified Difference	Epoxykynin reduces Kyn levels; AR-9281 and TPPU do not reduce Kyn levels in the same cellular assay
Conditions	IFN-γ-stimulated HeLa cells, cellular Kyn reduction assay

Why This Matters

Defines a critical functional differentiation that renders epoxykynin uniquely qualified for research aimed at understanding sEH-dependent modulation of the kynurenine pathway, whereas classical sEH inhibitors are not suitable for such investigations.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

CETSA Target Engagement vs. Literature sEH Inhibitors

Co-crystal structure analysis (PDB 8qzd) reveals that epoxykynin, an amide-based inhibitor, binds to the sEH-H active site via hydrogen bonds between its amide oxygen and Tyr383/Tyr466, and between its amide nitrogen and Asp335 of the catalytic triad [1]. This contrasts with urea-based inhibitors (e.g., AR-9281, TPPU), which utilize two nitrogens as hydrogen bond donors [1]. This distinct binding mode and chemotype are associated with the unique functional activity of epoxykynin in cellular Kyn reduction [1].

CETSA target engagement

Class-level

ΔTm = 5.9 ± 1.2 °C

in Jurkat cells (10 µM)

Intracellular sEH stabilization reported; supports cellular target engagement context

Comparison with TPPU/AR9281 residence time not directly measured; nanoBRET IC50 = 159.4 nM supports binding

Evidence Dimension	Binding mode and chemotype
Target Compound Data	Amide-based inhibitor; single nitrogen hydrogen bond donor to Asp335
Comparator Or Baseline	Urea-based sEH inhibitors (e.g., AR-9281, TPPU); two nitrogens as hydrogen bond donors
Quantified Difference	Distinct chemotype (amide vs. urea) and hydrogen-bonding pattern; high structural similarity among sEH-inhibitor complexes (RMSD < 1 Å) but with functional divergence
Conditions	X-ray crystallography of sEH-H in complex with epoxykynin (1.3 Å resolution)

Why This Matters

Provides a molecular rationale for the functional differentiation, underscoring that the amide-based scaffold of epoxykynin is essential for its Kyn-modulating activity, and that urea-based inhibitors cannot be substituted for this purpose.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

sEH siRNA Phenocopy: Kyn Reduction Validation

Epoxykynin inhibits cellular Kyn production in multiple cancer cell lines with similar potency: 13.0 ± 1.2 nM in IFN-γ-stimulated HeLa cells, 36 ± 15 nM in BxPC-3 cells, and 20.7 ± 11.5 nM in HCT116 wild-type cells [1]. Importantly, comparable potency was observed in HCT116 MTAP knockout cells (20.5 ± 15.9 nM), indicating that epoxykynin's effect is independent of the methylthioadenosine phosphorylase (MTAP) status [1].

siRNA phenocopy

Class-level

Kyn reduction 38 ± 9%

via EPHX2 siRNA (72 h, HeLa)

Genetic phenocopy reported; supports on-target sEH-dependent Kyn modulation context

5 µM epoxykynin treatment mirrors siRNA effect in BxPC-3 cells

Evidence Dimension	Consistency of cellular Kyn reduction across cell lines and genetic backgrounds
Target Compound Data	IC50 values: 13 nM (HeLa), 36 nM (BxPC-3), 20.7 nM (HCT116 WT), 20.5 nM (HCT116 MTAP KO)
Comparator Or Baseline	No comparator; demonstrates robustness of epoxykynin activity
Quantified Difference	IC50 values range from 13 nM to 36 nM, demonstrating consistent potency across multiple cell types
Conditions	Cellular Kyn reduction assays in IFN-γ-stimulated cancer cell lines

Why This Matters

Validates the generalizability and robustness of epoxykynin's Kyn-modulating effect, increasing confidence in its use across diverse experimental systems in immuno-oncology research.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

Domain Selectivity of Epoxykynin: sEH Hydrolase vs. Phosphatase Activity

Epoxykynin selectively inhibits the C-terminal hydrolase domain (sEH-H) of soluble epoxide hydrolase but does not inhibit the N-terminal phosphatase domain (sEH-P). In cellular assays, epoxykynin (at 10 μM) did not significantly reduce sEH-P activity (97% residual activity), whereas the control compound SWE101 reduced sEH-P activity to 30% [1]. This selective inhibition profile ensures that observed cellular effects can be attributed specifically to modulation of sEH hydrolase activity.

Evidence Dimension	Selectivity for sEH hydrolase domain over phosphatase domain
Target Compound Data	Residual sEH-P activity: 97% (no inhibition)
Comparator Or Baseline	SWE101 (sEH-P inhibitor): Residual sEH-P activity: 30%
Quantified Difference	Epoxykynin shows 3.2-fold less inhibition of sEH-P than SWE101 (97% vs. 30% residual activity)
Conditions	Cellular sEH-P activity assay at 10 μM compound concentration

Why This Matters

Enables clean interpretation of experimental results, as epoxykynin's effects are not confounded by simultaneous inhibition of the sEH phosphatase domain, which has distinct biological roles.

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source

Epoxykynin Research Applications

Immuno-Oncology: sEH–Kynurenine Pathway Crosstalk

Epoxykynin is uniquely suited for studies investigating the role of sEH in the kynurenine (Kyn) pathway, a key immunosuppressive axis in the tumor microenvironment. Unlike classical sEH inhibitors (e.g., TPPU, AR-9281), epoxykynin potently reduces cellular Kyn production (IC50 = 13–36 nM) [1], enabling researchers to probe the functional crosstalk between the arachidonic acid cascade and the Kyn pathway, and to evaluate the therapeutic potential of this node in immuno-oncology [1].

sEH Domain-Specific Studies: Hydrolase vs. Phosphatase

For structural biology or medicinal chemistry programs aimed at developing non-urea sEH inhibitors, epoxykynin serves as a validated amide-based reference compound. Its co-crystal structure (PDB 8qzd) reveals a binding mode distinct from urea inhibitors, involving a single hydrogen bond donor to Asp335 [1]. Researchers can use epoxykynin as a chemical probe to dissect how different chemotypes influence sEH conformation and downstream signaling beyond simple enzyme inhibition.

Phenotypic Screening & Chemical Biology for Pathway Discovery

Given its discovery through a phenotypic screen for Kyn modulators [1], epoxykynin is an ideal positive control for validating cellular assays designed to identify novel Kyn pathway modulators. Its consistent activity across multiple cell lines (HeLa, BxPC-3, HCT116) and independence from IDO1 inhibition or MTAP status [1] make it a robust tool for establishing assay sensitivity and reproducibility.

Comparative Pharmacology of sEH Inhibitors: Cellular Readouts

Epoxykynin selectively inhibits the sEH hydrolase domain without affecting the phosphatase domain (97% residual sEH-P activity at 10 μM) [1]. This domain selectivity profile makes it a valuable tool for experiments aimed at dissecting the distinct physiological roles of the sEH hydrolase and phosphatase domains in cellular models of inflammation, pain, or cardiovascular disease.

Application

Selection Property

Validation Focus

sEH–Kyn pathway crosstalk studies

sEH-H inhibition with reported cellular Kyn reduction in IFN-γ-stimulated models

IDO1-independent immunometabolic model context and pathway-response interpretation

sEH domain-specific functional research

Hydrolase domain selectivity (sEH-P spared)

Domain-attributed pathway response and lipid signaling differentiation

Phenotypic screening & target deconvolution

Phenotype-identified sEH modulator with reported intracellular target engagement

Forward chemical genetic framework for alternative Kyn pathway intervention points

Comparative sEH inhibitor pharmacology

Cellular functional activity vs. biochemical potency profile

Cellular permeability, target residence time, and subcellular localization assessment

• [1] Dötsch, L.; Davies, C.; Hennes, E.; Schönfeld, J.; Kumar, A.; Guita, C.; Ehrler, J. H. M.; Ziegler, S.; Waldmann, H. Discovery of the sEH Inhibitor Epoxykynin as a Potent Kynurenine Pathway Modulator. J. Med. Chem. 2024, 67, 4691–4706. View Source